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Compound of Interest

Compound Name: Strontium citrate

Cat. No.: B1594227 Get Quote

The proper disposal of strontium citrate is crucial for maintaining a safe and compliant

laboratory environment. This guide provides detailed procedures for researchers, scientists,

and drug development professionals on how to handle and dispose of strontium citrate waste

in accordance with general safety protocols.

It is imperative to consult your institution's specific safety and disposal protocols and to comply

with all applicable local, state, and federal regulations. The information provided here is for

guidance purposes only.

Safety and Handling Precautions
Before handling strontium citrate, review the Safety Data Sheet (SDS) and wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1][2]

Ensure work is conducted in a well-ventilated area to minimize dust inhalation.[2][3]

Spill Management
In the event of a strontium citrate spill, the following steps should be taken:

Evacuate and Ventilate: If the spill is large, evacuate unnecessary personnel from the area

and ensure adequate ventilation.[4]

Containment: Prevent the powder from spreading or becoming airborne. For small spills, you

can moisten the material slightly to prevent dusting.[4]
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Absorb and Collect: Cover the spill with an inert, non-combustible absorbent material such

as sand, earth, or vermiculite.[3]

Transfer: Carefully sweep or vacuum the contained material into a clearly labeled, sealed,

and non-reactive container for disposal.[3][4]

Decontaminate: Clean the spill area by spreading water on the contaminated surface and

dispose of the cleaning materials as hazardous waste.[3][4]

Disposal Procedures for Strontium Citrate Waste
The appropriate disposal method for strontium citrate depends on its form (solid or aqueous)

and whether it is contaminated.

Uncontaminated Solid Waste (Small Quantities):

For small amounts of uncontaminated, solid strontium citrate, disposal as normal laboratory

waste may be permissible, provided it is securely contained.[5] However, always verify this with

your local Environmental Health and Safety (EHS) office.

Containment: Ensure the strontium citrate is in a solid, dry form.

Packaging: Place the chemical in a clearly labeled, sealed, and non-reactive container.

Disposal: Dispose of the container in the designated solid waste stream as advised by your

institution's EHS department.

Contaminated or Aqueous Waste:

Contaminated strontium citrate or aqueous solutions should be treated as chemical waste. Do

not discharge strontium citrate solutions down the drain unless explicitly permitted by your

local wastewater regulations.[1]

Collection: Collect all contaminated solid and aqueous waste in a designated, sealed, and

properly labeled waste container.

Labeling: The label should clearly identify the contents as "Strontium Citrate Waste" and

include any other contaminants present.
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Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[2]

Professional Disposal: Arrange for pick-up and disposal by your institution's EHS department

or a licensed chemical waste disposal company.[1] Methods like removal to a licensed

chemical destruction plant or controlled incineration with flue gas scrubbing may be used by

the disposal facility.[1]

Key Safety Information for Strontium Citrate
Property Information Source

Appearance
White to off-white granular

powder
[3]

pH (5% solution/water) 5 to 6 [3]

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat
[1][2][3]

First Aid (Skin Contact)
Wash off with soap and plenty

of water.
[1]

First Aid (Eye Contact)
Rinse with pure water for at

least 15 minutes.
[1]

First Aid (Inhalation) Move the victim into fresh air. [1]

First Aid (Ingestion)
Rinse mouth with water. Do not

induce vomiting.
[1]

Strontium Citrate Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

strontium citrate.
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Strontium Citrate Waste

Is the waste a small quantity of
uncontaminated solid?

Consult EHS for disposal as
normal laboratory waste.

Yes

Is the waste an aqueous
solution or contaminated?

No

Disposal Complete

Collect in a labeled, sealed container.

Yes

Store in a designated waste
accumulation area.

Arrange for professional disposal
via EHS or licensed contractor.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of strontium citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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